2-(4-ethylpiperazin-1-yl)-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-oxoacetamide
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Description
2-(4-ethylpiperazin-1-yl)-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-oxoacetamide is a useful research compound. Its molecular formula is C20H25N5O3S and its molecular weight is 415.51. The purity is usually 95%.
BenchChem offers high-quality 2-(4-ethylpiperazin-1-yl)-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-oxoacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-ethylpiperazin-1-yl)-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-oxoacetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Neuroprotective Effects
Compounds with a phenylpiperazine moiety, similar to the compound , have been synthesized and evaluated for their neuroprotective effects. For instance, novel pyrano[3,2-c]chromene derivatives bearing morpholine/phenylpiperazine moiety exhibited significant neuroprotective effects against H2O2-induced PC12 oxidative stress (Sameem et al., 2017). These compounds were evaluated for their inhibitory activity against acetylcholinesterase and butylcholinesterase, demonstrating the potential for Alzheimer's disease treatment.
Antioxidant, Analgesic, and Anti-inflammatory Properties
The synthesis of 2-(4-phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide and its evaluation for in vitro antioxidant, in vivo analgesic, and anti-inflammatory activities highlighted the compound's significant biological activities (Nayak et al., 2014). This research indicates the potential therapeutic applications of similar compounds in treating pain and inflammation.
Insecticidal Activity
Research into heterocycles incorporating a thiadiazole moiety, such as the synthesis of new compounds used for evaluating insecticidal agents against the cotton leafworm, Spodoptera littoralis, demonstrates the diverse applicability of these compounds in agricultural sciences (Fadda et al., 2017).
Antitubercular Studies
Homopiperazine-pyrimidine-pyrazole hybrids were synthesized and evaluated for their antitubercular activity against Mycobacterium tuberculosis H37Rv strains, showcasing the potential of these compounds in addressing tuberculosis (Vavaiya et al., 2022).
Anticancer and Anti-5-lipoxygenase Agents
The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents indicate the therapeutic potential of these compounds in cancer treatment and as anti-inflammatory agents (Rahmouni et al., 2016).
properties
IUPAC Name |
2-(4-ethylpiperazin-1-yl)-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N5O3S/c1-3-23-8-10-24(11-9-23)20(27)19(26)21-18-16-12-29-13-17(16)22-25(18)14-4-6-15(28-2)7-5-14/h4-7H,3,8-13H2,1-2H3,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UARUTTGNEKYRDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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